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Compound of Interest

Compound Name: Funebral

Cat. No.: B009795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and isolation of Funebral, a pyrrole lactone alkaloid. Due to the limited publicly available data
on its specific biological functions, this document also explores the known activities of its
source organism and related chemical classes to inform future research and drug development
efforts.

Chemical Structure and Properties of Funebral

Funebral is a natural product isolated from the flowers of Quararibea funebris.[1] Its chemical
structure is characterized by a pyrrole ring substituted with a formyl group, a hydroxymethyl
group, and a dimethyl-substituted y-lactone moiety.

The systematic IUPAC name for Funebral is 1-[(3S,4R,5S)-4,5-dimethyl-2-oxooxolan-3-yl]-5-
(hydroxymethyl)pyrrole-2-carbaldehyde.[1] The molecule possesses three chiral centers in the
lactone ring, leading to a specific stereochemistry that is crucial for its three-dimensional
conformation and potential biological interactions.

Table 1: Chemical and Physical Properties of Funebral

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b009795?utm_src=pdf-interest
https://www.benchchem.com/product/b009795?utm_src=pdf-body
https://www.benchchem.com/product/b009795?utm_src=pdf-body
https://www.benchchem.com/product/b009795?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26365561/
https://www.benchchem.com/product/b009795?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26365561/
https://www.benchchem.com/product/b009795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C12H15NOa PubChem[1]
Molecular Weight 237.25 g/mol PubChem[1]
CAS Number 105708-56-3 PubChem[1]
Appearance Not Reported -

Melting Point Not Reported -

Solubility Not Reported -

InChl=1S/C12H15NO4/c1-7-
8(2)17-12(16)11(7)13-9(5-

InChl 14)3-4-10(13)6-15/h3-5,7- PubChem[1]
8,11,15H,6H2,1-
2H3/t7-,8-,11-/m0/s1

SBDVNGVBUIUJOY-
InChiKey PubChem[1]
LAEOZQHASA-N

SMILES C[C@H]1--INVALID-LINK--C PubChem[1]

Experimental Protocols: Isolation and
Characterization

The isolation and structure elucidation of Funebral were first reported in 1986. The following
protocol is a summary based on the available literature. For complete and precise details,
consulting the original publication is recommended.

2.1. Plant Material and Extraction

Dried flowers of Quararibea funebris were used as the starting material. The ground flowers (10
g) were extracted with 95% ethanol to yield a crude extract.[2]

2.2. Fractionation and Isolation
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The crude ethanol extract was subjected to a fractionation procedure to separate compounds
based on their polarity and acidity, yielding a phenolic fraction (8 mg).[2] Funebral was then
isolated from this fraction by preparative thin-layer chromatography (prep-TLC) on silica gel.[2]

» Mobile Phase: 2% Methanol in Chloroform[2]

o Rf Value: 0.34[2]

e Yield: 0.53 mg (0.0053% of the phenolic fraction)[2]

2.3. Structure Elucidation

The chemical structure of the isolated compound was determined using a combination of
spectroscopic techniques:

o High-Resolution Mass Spectrometry (HRMS): Confirmed the molecular formula as
C12H15NOa.[2]

o UV Spectroscopy: Showed absorption maxima at 291.5 nm and 257 nm, indicative of a
carbonyl group conjugated with an aromatic system.[2]

« Infrared (IR) Spectroscopy: Revealed the presence of two carbonyl groups (1780 cm~1 for
the lactone and 1665 cm~1 for the conjugated aldehyde) and a primary alcohol (3400 cm™1
and 1043 cm™1).[2]

e Proton Nuclear Magnetic Resonance (*H NMR) Spectroscopy: Provided detailed information
about the chemical environment of the protons, aiding in the assignment of the relative
stereochemistry of the lactone ring and the substitution pattern of the pyrrole ring.[2]

Preparative TLC Structure Elucidation

(Silica Gel, 2% MeOH in CHCI3)

@ried Quararibea funebris flower%@xtraction with 95% EthanoDﬂGn‘actionation to obtain Phenolic Fraction
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Isolation and characterization workflow for Funebral.

Biological Activity and Signaling Pathways
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To date, there are no specific studies published on the biological activity or the mechanism of
action of isolated Funebral. However, an examination of the ethnobotanical uses of Quararibea
funebris and the known biological activities of related chemical classes can provide valuable
insights for future research directions.

3.1. Traditional Uses of Quararibea funebris

The flowers of Quararibea funebris have a history of traditional use in Mexico, primarily as a
flavoring agent in chocolate-based beverages.[2] Medicinally, the plant has been used to treat
various ailments, and there are reports suggesting potential effects on the central nervous
system.[2]

3.2. Biological Activities of the Plant Extract

Recent studies on the extracts of Quararibea funebris flowers have demonstrated antioxidant
and antimicrobial properties. These activities are attributed to the presence of a variety of
phytochemicals, including polyphenolic compounds.

3.3. Potential Activities of Pyrrole Lactone Alkaloids

Funebral belongs to the broad class of pyrrole alkaloids. Compounds in this class exhibit a
wide range of biological activities, including:

» Antimicrobial and Antifungal Activity: Many pyrrole alkaloids have shown potent activity
against various bacteria and fungi.

o Cytotoxicity: Some pyrrolizidine alkaloids, a subclass of pyrrole alkaloids, are known to be
cytotoxic.[1][2] This property, while indicating potential for anticancer research, also
highlights the need for thorough toxicological evaluation.

o Hepatoprotective and Antioxidant Effects: Certain 2-formylpyrrole natural products have been
reported to possess hepatoprotective and antioxidant properties.[3][4][5][6]

3.4. Signaling Pathways: An Area for Future Investigation

Currently, there is no information available regarding any signaling pathways that may be
modulated by Funebral. The diverse biological activities of related pyrrole alkaloids suggest
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that potential targets could be widespread and may include pathways involved in cell
proliferation, inflammation, and microbial growth. Further research is required to elucidate the
specific molecular targets and mechanisms of action of Funebral.

Conclusion and Future Directions

Funebral is a structurally interesting pyrrole lactone alkaloid with a well-defined chemical
architecture. While its isolation and characterization have been described, its biological activity
and potential therapeutic applications remain unexplored. The traditional uses of its source
plant and the known bioactivities of related compounds suggest that Funebral could be a
promising candidate for further investigation in areas such as antimicrobial and cytotoxic
research. Future studies should focus on the total synthesis of Funebral to enable more
extensive biological screening, as well as in-depth pharmacological studies to identify its
molecular targets and elucidate its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [The Chemical Architecture of Funebral: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009795#what-is-the-chemical-structure-of-funebral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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